Cas no 1400234-92-5 (Arabidopyl alcohol)

• Product Name: Arabidopyl alcohol
• CAS No: 1400234-92-5
• MF: C₉H₈O₅
• MW: 196.16
• CID: 5145457
• Update Time: 2025-05-18

Arabidopyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxylic acid, 4-[(1E)-3-hydroxy-1-propen-1-yl]-2-oxo-
• Arabidopyl alcohol

• Inchi： 1S/C9H8O5/c10-3-1-2-6-4-7(9(12)13)14-8(11)5-6/h1-2,4-5,10H,3H2,(H,12,13)/b2-1+
• InChI Key： JZWUYCGDMCRRTE-OWOJBTEDSA-N
• SMILES： C1(=O)OC(C(O)=O)=CC(/C=C/CO)=C1

Additional information on Arabidopyl alcohol

Exploring Arabidopyl Alcohol (CAS No. 1400234-92-5): Properties, Applications, and Innovations

Arabidopyl alcohol (CAS No. 1400234-92-5) is a specialized organic compound gaining attention in botanical research, cosmetic formulations, and sustainable chemistry. This long-chain fatty alcohol, derived from plant sources like Arabidopsis thaliana, exhibits unique emulsifying and moisturizing properties. Researchers are increasingly focusing on its role in plant cuticle formation, a topic trending in agricultural biotechnology due to climate resilience studies.

In the cosmetic industry, Arabidopyl alcohol is emerging as a bio-based alternative to synthetic emollients, aligning with the global demand for clean-label ingredients. Its molecular structure (C28H58O) allows for enhanced skin barrier repair, making it relevant to popular searches like "natural skincare actives" and "vegan cosmetic formulations." Analytical techniques such as GC-MS and NMR confirm its high purity (>98%), a critical parameter for pharmaceutical-grade applications.

Recent studies highlight its potential in sustainable packaging materials. When esterified with biopolymers, Arabidopyl alcohol improves water resistance in plant-based films—a hotspot for circular economy initiatives. Patent databases show a 40% increase in filings involving this compound since 2020, particularly for green chemistry applications.

From an SEO perspective, questions like "Is Arabidopyl alcohol safe for sensitive skin?" or "How to extract Arabidopyl alcohol from plants?" reflect user intent. The compound's low ecotoxicity (OECD 301D) addresses environmental concerns, while its compatibility with microencapsulation technologies meets interest in advanced delivery systems.

Ongoing research explores its synergy with phytosterols and polyphenols in nutraceuticals. Analytical data indicates remarkable oxidative stability (Rancimat test >150°C), positioning it for functional food preservation—a trending sector with 25% annual growth. Regulatory status generally recognizes it as GRAS (Generally Recognized As Safe) for topical use.

Industrial-scale production still faces challenges in cost-effective extraction, driving innovation in enzymatic synthesis methods. The compound's crystallization behavior (DSC peak at 78°C) and solubility profile (logP 12.4) make it a candidate for controlled-release formulations, another high-search-volume topic in pharma forums.

For researchers, key differentiators include its stereospecificity (3R,7R configuration) and UV-absorbing capacity (λmax 230 nm). These properties fuel investigations into natural UV filters, coinciding with bans on chemical sunscreens in certain regions. Stability studies show <95% retention after 24 months at 25°C, meeting ICH guidelines.

In analytical testing, Arabidopyl alcohol serves as a chromatographic standard for plant lipidomics. Its distinctive mass spectrum (m/z 410 [M]+) facilitates identification in complex matrices, supporting metabolomics studies—a rapidly growing field with 3,000+ annual PubMed citations.

The compound's biodegradability (82% in 28 days, OECD 301B) resonates with ESG-focused manufacturers. Pilot projects demonstrate its efficacy in bio-lubricants, reducing aquatic toxicity by 60% compared to mineral oils. Such data answers frequent queries about "eco-friendly industrial additives."

Future directions include CRISPR-engineered Arabidopsis strains for higher Arabidopyl alcohol yields, and nanoemulsion systems for improved bioavailability. With multidisciplinary applications from dermatology to materials science, this molecule exemplifies the convergence of botanical innovation and green technology—topics dominating scientific and commercial discourse.